Cas no 29211-70-9 (3-propyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-propyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 29211-70-9
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD00051646
• CID: 88803
• PubChem ID: 269244
• Update Time: 2025-06-25

3-propyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-n-Propyl-2-pyrazolin-5-one
• 3-propyl-1,4-dihydropyrazol-5-one
• 5-propyl-1,2-dihydro-pyrazol-3-one
• 2,4-dihydro-5-propyl-3H-pyrazol-3-one
• 3-Propyl-2-pyrazolin-5-one
• 3-propyl-4,5-dihydro-1H-pyrazol-5-one
• 5-propyl-2,4-dihydro-3H-pyrazol-3-one
• DTXSID90296551
• 3-propyl-1H-pyrazol-5(4H)-one
• F3146-4773
• 3H-Pyrazol-3-one, 2,4-dihydro-5-propyl-
• MFCD00051646
• 29211-70-9
• CS-0215888
• FT-0616275
• NSC-109896
• 3-propyl-1, 4-dihydropyrazol-5-one
• A819811
• AKOS000489374
• SCHEMBL4474872
• AS-76550
• 5-propyl-2,4-dihydro-pyrazol-3-one
• NSC109896
• EN300-306366
• CHEMBL4560838
• STK046026

• MDL： MFCD00051646
• Inchi： 1S/C6H10N2O/c1-2-3-5-4-6(9)8-7-5/h2-4H2,1H3,(H,8,9)
• InChI Key： GVUNLYBSNQOHBD-UHFFFAOYSA-N
• SMILES： O=C1CC(CCC)=NN1
• BRN： 878994

Computed Properties

• Exact Mass: 126.07900
• Monoisotopic Mass: 126.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Density: 1.18
• Melting Point: 206-209°C
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• Refractive Index: 1.47
• PSA: 41.46000
• LogP: 0.42680

3-propyl-4,5-dihydro-1H-pyrazol-5-one Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 3-propyl-4,5-dihydro-1H-pyrazol-5-one

3-Propyl-4,5-Dihydro-1H-Pyrazol-5-One (CAS No. 29211-70-9): A Comprehensive Overview

3-Propyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 29211-70-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as 3-propylpyrazolinone, belongs to the class of pyrazolones and has attracted considerable attention due to its unique structural features and biological activities.

The chemical structure of 3-propyl-4,5-dihydro-1H-pyrazol-5-one consists of a pyrazole ring fused with a ketone group, and a propyl substituent attached to the nitrogen atom. This structure confers the compound with a range of properties that make it suitable for various applications, including as an intermediate in the synthesis of more complex molecules and as a potential therapeutic agent.

Recent studies have highlighted the 3-propyl-4,5-dihydro-1H-pyrazol-5-one's potential in the development of new drugs. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 3-propylpyrazolinone exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-propyl-4,5-dihydro-1H-pyrazol-5-one has also shown potential in the field of neuroprotection. A study published in the European Journal of Pharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage. The mechanism behind this protective effect is thought to involve the activation of antioxidant enzymes and the inhibition of apoptosis pathways. These findings suggest that 3-propylpyrazolinone could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its biological activities, 3-propyl-4,5-dihydro-1H-pyrazol-5-one is also an important intermediate in organic synthesis. Its reactivity and functional group versatility make it a useful building block for the synthesis of more complex molecules. For instance, it can be used in the preparation of various heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals. A recent review in the Tetrahedron Letters highlighted several synthetic routes to 3-propylpyrazolinone, including metal-catalyzed reactions and multicomponent reactions, which have improved the efficiency and yield of its production.

The safety profile of 3-propyl-4,5-dihydro-1H-pyrazol-5-one is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound has low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage are essential to ensure safety. Researchers recommend using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols when working with 3-propylpyrazolinone.

In conclusion, 3-propyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 29211-70-9) is a multifaceted compound with a wide range of applications in both research and industry. Its anti-inflammatory and neuroprotective properties make it a promising candidate for drug development, while its synthetic versatility positions it as an important intermediate in organic chemistry. As research continues to uncover new aspects of this compound's behavior and potential uses, 3-propylpyrazolinone is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.